Cas no 1805388-55-9 (2-Chloro-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805388-55-9
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4868511
• Update Time: 2025-10-28

2-Chloro-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-8-6(4-14)5(1-2-13)3-7(15-8)9(11)12/h3,9H,1H2
• InChI Key： OCKVVBSTPMZKIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(CC#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile

2-Chloro-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805388-55-9)

The compound 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile, with the CAS registry number 1805388-55-9, is a highly specialized organic chemical that has garnered significant attention in the fields of medicinal chemistry, materials science, and advanced organic synthesis. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine, cyano, and difluoromethyl groups, as well as an acetonitrile moiety. Its structure endows it with exceptional electronic properties and reactivity, making it a valuable building block in the development of novel materials and bioactive molecules.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of advanced pharmaceutical agents. Researchers have demonstrated that its ability to undergo various nucleophilic and electrophilic substitutions makes it an ideal precursor for constructing complex heterocyclic frameworks. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to synthesize a series of pyridine-based inhibitors targeting key enzymes involved in neurodegenerative diseases. The results showed promising activity, underscoring the compound's utility in drug discovery.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. Its electron-deficient pyridine ring and cyano groups make it an attractive candidate for use in organic electronics. A 2022 paper in Nature Communications reported on its incorporation into novel π-conjugated polymers, where it significantly enhanced the charge transport properties of the material. This advancement opens new possibilities for its use in flexible electronics and optoelectronic devices.

The synthesis of 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile involves a multi-step process that typically begins with the chlorination of a pyridine derivative. The subsequent introduction of cyano and difluoromethyl groups is achieved through carefully optimized substitution reactions. The final step involves the installation of the acetonitrile group, which is critical for achieving the desired electronic properties. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and scalable.

From a physical properties standpoint, this compound exhibits a high melting point due to its strong intermolecular hydrogen bonding and π-stacking interactions. Its solubility in polar solvents such as DMF and DMSO makes it suitable for various solution-based applications. Furthermore, its UV-vis absorption spectrum reveals strong π→π* transitions, indicating its potential as a chromophore in light-harvesting materials.

In terms of safety considerations, while this compound is not classified as hazardous under standard conditions, proper handling procedures should be followed to ensure workplace safety. It is important to note that exposure to strong oxidizing agents or extreme temperatures should be avoided to prevent unintended decomposition or side reactions.

The growing interest in this compound is reflected in its increasing presence in scientific literature and industrial research pipelines. Its versatility across multiple disciplines underscores its importance as a key building block in modern chemical synthesis. As research continues to uncover new applications and improved synthetic methods, this compound is poised to play an even greater role in advancing both academic and industrial endeavors.